Cas no 1016696-49-3 (4-(propane-1-sulfonamido)methylbenzene-1-sulfonyl chloride)

• Product Name: 4-(propane-1-sulfonamido)methylbenzene-1-sulfonyl chloride
• CAS No: 1016696-49-3
• MF: C₁₀H₁₄ClNO₄S₂
• MW: 311.805459499359
• MDL: MFCD09803019
• CID: 4566916
• PubChem ID: 24688489
• Update Time: 2025-10-29

4-(propane-1-sulfonamido)methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-[[(propylsulfonyl)amino]methyl]-
• 4-[(propane-1-sulfonamido)methyl]benzene-1-sulfonyl chloride
• 4-(propane-1-sulfonamido)methylbenzene-1-sulfonyl chloride

• MDL： MFCD09803019
• Inchi： 1S/C10H14ClNO4S2/c1-2-7-17(13,14)12-8-9-3-5-10(6-4-9)18(11,15)16/h3-6,12H,2,7-8H2,1H3
• InChI Key： UVTWTLUVLMNEKY-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(CNS(CCC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 311.005278g/mol
• Monoisotopic Mass: 311.005278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 311.8g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 97.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-(propane-1-sulfonamido)methylbenzene-1-sulfonyl chloride

Comprehensive Analysis of 4-(propane-1-sulfonamido)methylbenzene-1-sulfonyl chloride (CAS No. 1016696-49-3)

4-(propane-1-sulfonamido)methylbenzene-1-sulfonyl chloride (CAS No. 1016696-49-3) is a specialized sulfonamide derivative widely utilized in pharmaceutical and chemical synthesis. This compound features a unique sulfonyl chloride functional group, making it highly reactive and valuable for constructing complex molecular architectures. Researchers and industry professionals frequently search for sulfonylation reagents, amide coupling agents, and high-purity intermediates, where this compound plays a pivotal role.

In recent years, the demand for sulfonamide-based compounds has surged due to their applications in drug discovery, particularly in developing enzyme inhibitors and biologically active molecules. The propane-1-sulfonamido moiety in this molecule enhances its solubility and bioavailability, addressing common challenges in medicinal chemistry. Discussions around green chemistry and sustainable synthesis have also highlighted the need for efficient reagents like this compound, which can reduce reaction steps and waste generation.

The structural versatility of 4-(propane-1-sulfonamido)methylbenzene-1-sulfonyl chloride allows it to serve as a key intermediate in synthesizing heterocyclic compounds and peptide mimetics. Its sulfonyl chloride group enables selective modifications, making it a favorite among chemists working on structure-activity relationship (SAR) studies. Online queries often include terms like "sulfonamide reagents for drug development" or "CAS 1016696-49-3 suppliers," reflecting its commercial and research significance.

From a technical perspective, this compound’s stability under controlled conditions and compatibility with diverse organic solvents make it suitable for high-throughput screening and combinatorial chemistry. Innovations in catalytic processes and flow chemistry have further amplified its utility, as users seek scalable synthetic routes. Analytical techniques such as HPLC and NMR are typically employed to verify its purity, a critical factor for GMP-compliant production.

Emerging trends in personalized medicine and targeted therapies have spurred interest in tailored sulfonamide scaffolds, where this compound’s modular design excels. Its role in proteomics research and bioconjugation is also noteworthy, aligning with frequent searches for "click chemistry reagents" and "crosslinking agents." As the scientific community prioritizes reproducibility and data-driven synthesis, detailed documentation of its properties—such as melting point, spectral data, and reaction yields—remains essential.

In summary, 4-(propane-1-sulfonamido)methylbenzene-1-sulfonyl chloride (CAS No. 1016696-49-3) stands at the intersection of innovation and practicality, addressing both fundamental and applied research needs. Its relevance in cutting-edge therapeutics and material science ensures continued attention from global researchers and manufacturers alike.